Cas no 885519-98-2 (3-Formyl-1H-indazole-5-carboxylic acid)

3-Formyl-1H-indazole-5-carboxylic acid structure

885519-98-2 structure

Product Name:3-Formyl-1H-indazole-5-carboxylic acid

CAS No:885519-98-2

MF:C₉H₆N₂O₃

MW:190.15554189682

MDL:MFCD06656900

CID:1026912

PubChem ID:22494877

Update Time:2024-12-09

3-Formyl-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Formyl-1H-indazole-5-carboxylic acid
- 1H-Indazole-5-carboxylicacid,3-forMyl-
- 3-formyl-2H-indazole-5-carboxylic acid
- 3-Formyl-5-indazolecarboxylic acid
- 1H-Indazole-5-carboxylic acid, 3-formyl-
- MAPWHWRNFRJKFI-UHFFFAOYSA-N
- 4338AC
- AB0098155
- 3-formyl-5-indazolecarboxylic acid, AldrichCPR
- 3-Formyl-1H-indazole-5-carboxylic acid (ACI)
- CS-0042819
- Z1198169297
- MFCD06656900
- EN300-318346
- AKOS006294108
- F17882
- DS-15405
- 885519-98-2
- DTXSID80626181
- SY109248
- SCHEMBL4500958
- 3-Formyl-1H-indazole-5-carboxylicacid
- MDL： MFCD06656900
- Inchi： 1S/C9H6N2O3/c12-4-8-6-3-5(9(13)14)1-2-7(6)10-11-8/h1-4H,(H,10,11)(H,13,14)
- InChI Key： MAPWHWRNFRJKFI-UHFFFAOYSA-N
- SMILES： O=CC1C2C(=CC=C(C(O)=O)C=2)NN=1

Computed Properties

Exact Mass: 190.03784206g/mol
Monoisotopic Mass: 190.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83
XLogP3: 0.9

Experimental Properties

Boiling Point: 521.9±30.0°C at 760 mmHg

3-Formyl-1H-indazole-5-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-Formyl-1H-indazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F449605-50mg	3-Formyl-1H-indazole-5-carboxylic Acid	885519-98-2		50mg	$190.00	2023-05-18
TRC	F449605-250mg	3-Formyl-1H-indazole-5-carboxylic Acid	885519-98-2		250mg	$ 800.00	2023-09-07
TRC	F449605-500mg	3-Formyl-1H-indazole-5-carboxylic Acid	885519-98-2		500mg	$1499.00	2023-05-18
Chemenu	CM132881-1g	3-formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	1g	$316	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F195564-25mg	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	25mg	¥185.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F195564-100mg	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	100mg	¥329.90	2023-09-02
Alichem	A269001330-1g	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	1g	$331.24	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XX491-200mg	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	200mg	531.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XX491-50mg	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	97%	50mg	208.0CNY	2021-07-12
Apollo Scientific	OR305574-1g	3-Formyl-1H-indazole-5-carboxylic acid	885519-98-2	95%	1g	£173.00	2025-02-20

3-Formyl-1H-indazole-5-carboxylic acid Production Method

Production Method 1

1670-81-1

885519-98-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Dimethylformamide , Water ; 0 °C; 10 min, 0 °C
1.2 Solvents: Dimethylformamide ; 2 h, 0 °C; 2 h, 50 °C

Reference

An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles

Chevalier, Arnaud; Ouahrouch, Abdelaaziz; Arnaud, Alexandre; Gallavardin, Thibault; Franck, Xavier, RSC Advances, 2018, 8(24), 13121-13128